molecular formula C6H6FIN2O B8774723 6-(1-Fluoroethyl)-5-iodo-4-pyrimidone CAS No. 438449-92-4

6-(1-Fluoroethyl)-5-iodo-4-pyrimidone

Cat. No.: B8774723
CAS No.: 438449-92-4
M. Wt: 268.03 g/mol
InChI Key: XUVGQFNQUYYNJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1-Fluoroethyl)-5-iodo-4-pyrimidone is a useful research compound. Its molecular formula is C6H6FIN2O and its molecular weight is 268.03 g/mol. The purity is usually 95%.
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Properties

CAS No.

438449-92-4

Molecular Formula

C6H6FIN2O

Molecular Weight

268.03 g/mol

IUPAC Name

4-(1-fluoroethyl)-5-iodo-1H-pyrimidin-6-one

InChI

InChI=1S/C6H6FIN2O/c1-3(7)5-4(8)6(11)10-2-9-5/h2-3H,1H3,(H,9,10,11)

InChI Key

XUVGQFNQUYYNJW-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C(=O)NC=N1)I)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an acetic acid (150 ml) solution of 6-(1fluoroethyl)-4-pyrimidone (56.8 g) was added dropwise under room temperature and stirring an acetic acid solution of iodine monochloride prepared by adding iodine (50.8 g) to acetic acid (500 ml) and blowing chlorine (15 g) thereinto under room temperature and stirring, and the resulting mixture was stirred for 6 hours.
Quantity
50.8 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
15 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Quantity
56.8 g
Type
reactant
Reaction Step Four
Quantity
150 mL
Type
solvent
Reaction Step Four

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